
An In-depth Technical Guide on (S)-N-FMoc-2-(6'-
heptenyl)alanine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-N-FMoc-2-(6'-heptenyl)alanine

Cat. No.: B595050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of (S)-N-FMoc-2-(6'-heptenyl)alanine, a key building block in the synthesis of

stapled peptides. This document is intended to serve as a valuable resource for researchers

and professionals in the fields of peptide chemistry, drug discovery, and development.

Core Chemical Properties
(S)-N-FMoc-2-(6'-heptenyl)alanine is a synthetic amino acid derivative. The presence of the

fluorenylmethyloxycarbonyl (Fmoc) protecting group makes it suitable for use in Fmoc-based

solid-phase peptide synthesis (SPPS). The 6'-heptenyl side chain provides a terminal alkene

functionality, which is essential for the formation of hydrocarbon staples in peptides through

ring-closing metathesis (RCM).

Physicochemical Data
A summary of the key physicochemical properties of (S)-N-FMoc-2-(6'-heptenyl)alanine is

presented in the table below. It is important to note that some of these properties are predicted

and may vary slightly from experimentally determined values.
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Property Value Source

Molecular Formula C₂₅H₂₉NO₄
MedChemExpress[1],

ChemicalBook[2]

Molecular Weight 407.50 g/mol
MedChemExpress[1],

ChemicalBook[2]

CAS Number 1311933-83-1 ChemicalBook[2]

Appearance Off-white to light yellow solid ChemicalBook[2]

Predicted Boiling Point 613.4 ± 55.0 °C ChemicalBook[2]

Predicted Density 1.154 ± 0.06 g/cm³ ChemicalBook[2]

Predicted pKa 3.94 ± 0.41 ChemicalBook[2]

Storage Conditions 2-8°C, stored under nitrogen ChemicalBook[2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of (S)-N-FMoc-2-(6'-
heptenyl)alanine. Representative data can be obtained from commercial suppliers such as

MedChemExpress, which provides access to ¹H NMR, RP-HPLC, and Mass Spectrometry data

for this compound.

Experimental Protocols
The following sections detail the experimental procedures for the synthesis of (S)-N-FMoc-2-
(6'-heptenyl)alanine and its application in stapled peptide synthesis.

Synthesis of (S)-N-FMoc-2-(6'-heptenyl)alanine
A specific, detailed experimental protocol for the synthesis of (S)-N-FMoc-2-(6'-
heptenyl)alanine is not readily available in the public domain. However, a general method for

the asymmetric synthesis of similar α,α-disubstituted non-natural amino acids bearing olefinic

tethers can be adapted. One such method involves the use of a

benzylprolylaminobenzophenone (BPB)-based chiral auxiliary.

Representative Synthesis Workflow:
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Starting Materials
(e.g., Alanine derivative, 6-bromo-1-hexene)

Complexation with
Chiral Auxiliary (e.g., BPB-Ni(II))

Asymmetric Alkylation
with 6-bromo-1-hexene

Hydrolysis and
Removal of Auxiliary

Fmoc Protection
(e.g., Fmoc-OSu, base)

Purification
(e.g., Chromatography) (S)-N-FMoc-2-(6'-heptenyl)alanine

Solid Support
(e.g., Rink Amide Resin)

Fmoc-SPPS
(Incorporation of

(S)-N-FMoc-2-(6'-heptenyl)alanine)

On-Resin Ring-Closing Metathesis
(e.g., Grubbs' Catalyst)

Side-Chain Deprotection
and Cleavage from Resin

(e.g., TFA cocktail)

Purification
(e.g., RP-HPLC) Purified Stapled Peptide

Stapled Peptide
(Orexin Agonist)

Orexin Receptor
(GPCR)

Binds to and Activates

G-Protein Activation

Downstream Signaling Cascade
(e.g., Adenylyl Cyclase, PLC)

Cellular Response
(e.g., Neuronal Excitation)

Physiological Effect
(e.g., Increased Wakefulness)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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